![molecular formula C20H16N2 B1273890 2,2'-Bi-4-lepidine CAS No. 7654-51-5](/img/structure/B1273890.png)
2,2'-Bi-4-lepidine
Overview
Description
2,2'-Bi-4-lepidine (2,2'-B4L) is a heterocyclic organic compound that belongs to the group of aza-heterocycles. It is a colorless, volatile liquid with a pungent odor. 2,2'-B4L has found numerous applications in organic synthesis, particularly in the fields of medicinal chemistry, biochemistry, and pharmaceuticals. It is also used in the synthesis of other compounds, such as drugs, dyes, and agrochemicals.
Scientific Research Applications
1. Bacterial Conjugation Inhibition
A study on the methanolic extract of Lepidium sativum seeds identified a compound related to 2,2'-Bi-4-lepidine, which exhibited the potential to reduce the conjugal transfer of certain plasmids in bacteria (Kwapong, Stapleton, & Gibbons, 2018).
2. Electrophosphorescence Applications
A series of lepidine-containing-ligand-based cyclometalated platinum(II) complexes were synthesized and characterized for their potential use in electroluminescent devices, demonstrating a broad spectral range of high phosphorescence (Velusamy et al., 2010).
3. Enhancement of Lepidine Yield in Plants
Research focusing on Lepidium sativum L. explored how certain conditions and treatments could enhance the yield of lepidine, a compound related to this compound, in plant tissues (Saba, Pande, Iqbal, & Srivastava, 2000).
4. Molecular Structure Analysis
The molecular geometry and vibrational frequencies of lepidine and its derivatives were studied, providing insight into the structural properties of these compounds, which are closely related to this compound (Kurt & Yurdakul, 2005).
5. Antioxidant Activity in Callus Cultures
A study investigated the effects of elicitors on the production of lepidine in Lepidium sativum callus cultures, revealing a significant increase in antioxidant activity and lepidine accumulation under certain treatments (Bakhtiari & Golkar, 2021).
6. Highly Efficient Phosphorescent Iridium(III) Complexes
Lepidine-based phosphorescent iridium(III) complexes were developed and showed high potential for use in organic light-emitting diodes (OLEDs), with excellent performance characteristics (Tao et al., 2016).
7. In Vitro Micropropagation and Lepidine Yield Enhancement
A rapid protocol for the in vitro micropropagation of Lepidium sativum L. was established, which also enhanced the yield of lepidine, highlighting its potential for scalable production in controlled environments (Pande, Malik, Bora, & Srivastava, 2002).
8. Potential Anti-Helicobacter pylori Activity
Lepidine from Lepidium sativum seeds demonstrated potential anti-Helicobacter pylori activity, suggesting its application in developing treatments for infections caused by this bacterium (Haddad, Al-Shareef, & Eid, 2019).
9. Soil Ecotoxicology Studies
The effects of biochar and pesticides on soil enzymatic activity and ecotoxicity were studied, using Lepidium sativum as a bio-indicator, which contributes to understanding the environmental impacts of agricultural practices (Oleszczuk et al., 2014).
10. Anti-Alzheimer's Disease Potential
Lepidine B from Lepidium sativum seeds was identified as a potential multi-functional agent against Alzheimer's disease, demonstrating inhibitory effects on various enzymes related to the disease (Serseg, Benarous, Lamrani, & Yousfi, 2020).
11. In Vitro Mucilage and Lepidine Biosynthesis
The biosynthesis of mucilage and lepidine in different genotypes of Lepidium sativum was evaluated in vitro, providing insights into optimizing the production of these compounds for pharmaceutical and food industries (Hadian, Koohi-Dehkordi, & Golkar, 2019).
12. Prokinetic and Laxative Activities
Lepidium sativum seed extract was studied for its prokinetic and laxative activities, with findings indicating potential medicinal use in treating indigestion and constipation (Najeeb-ur-Rehman, Mehmood, Alkharfy, & Gilani, 2011).
13. Corrosion Inhibition in Industrial Applications
Lepidine was investigated as a corrosion inhibitor for carbon steel in acidic environments, demonstrating significant inhibition efficiency and potential application in protecting industrial materials (Huang, 2018).
14. Antioxidant Capacity Evaluation
The antioxidant capacity of a family of imidazole alkaloids, including lepidines, was assessed through single-electron transfer reactions, revealing potential for deactivating harmful radicals in biological systems (Pérez-González, García-Hernández, & Chigo-Anota, 2020).
15. Hepatoprotective Potential
Lepidium sativum, containing lepidine, was studied for its hepatoprotective effects against carbon tetrachloride-induced liver injury, highlighting its potential in treating liver disorders (Al-Asmari, Athar, Al-Shahrani, Al-Dakheel, & Al-Ghamdi, 2015).
16. Synthesis of Quinaldines and Lepidines
A study developed a method for synthesizing quinaldines and lepidines, demonstrating the potential for large-scale production and varied applications in chemistry and pharmacology (Sivaprasad, Rajesh, & Perumal, 2006).
17. Protective Effect Against Environmental Pollutants
Lepidium sativum was shown to have protective effects against hepatotoxicity induced by environmental pollutants like 2, 4-Dichlorophenoxyacetic acid, suggesting its potential in mitigating the impacts of environmental contaminants (Dakhakhni, Raouf, & Ali, 2020).
18. Larvicidal Activity Against Malaria Vectors
Novel compounds synthesized from lepidine were evaluated for their larvicidal activity against Anopheles arabiensis, a malaria vector, demonstrating the potential for developing new anti-malarial agents (Uppar et al., 2020).
19. Application in Light-Emitting Diodes
Cyclometalated iridium(III) complexes containing lepidine-based ligands were synthesized and applied as emitting guests in LED devices, showing promising characteristics for electronic applications (Thomas et al., 2005).
Safety and Hazards
“2,2’-Bi-4-lepidine” is classified as a warning substance. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists .
properties
IUPAC Name |
4-methyl-2-(4-methylquinolin-2-yl)quinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2/c1-13-11-19(21-17-9-5-3-7-15(13)17)20-12-14(2)16-8-4-6-10-18(16)22-20/h3-12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXZWINPECYHJIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)C3=NC4=CC=CC=C4C(=C3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70385174 | |
Record name | 2,2'-Bi-4-lepidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70385174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7654-51-5 | |
Record name | 2,2'-Bi-4-lepidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70385174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2'-Bi-4-lepidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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